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Introduction
A-Bag Cell Peptide (1-8), also known as α-BCP(1-8), is the N-terminal octapeptide fragment

of the alpha bag cell peptide found in the sea hare, Aplysia californica.[1][2] It is a neuropeptide

that functions as a neurotransmitter and neuromodulator, playing a significant role in regulating

neuronal excitability.[3][4] Specifically, α-BCP(1-8) is known to inhibit the depolarization of bag

cell neurons and other target neurons, such as those in the left upper quadrant (LUQ) of the

abdominal ganglion.[5][6][7] Research indicates that it is one of the most potent forms of the α-

BCP family, which also includes α-BCP(1-7) and α-BCP(1-9).[8] Its mechanism involves the

modulation of intracellular second messenger systems, making it a valuable tool for studying

neuronal signaling and autoreceptor function.[9]

Peptide Characteristics
The fundamental properties of A-Bag Cell Peptide (1-8) are summarized below. This

information is crucial for accurate preparation of solutions and for experimental design.
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Property Value

Sequence
(H)-Ala-Pro-Arg-Leu-Arg-Phe-Tyr-Ser-(OH) /

APRLRFYS

Molecular Formula C₄₇H₇₂N₁₄O₁₁[7][10]

Molecular Weight 1009.16 g/mol [7][10]

Purity (Typical) ≥95% (as determined by HPLC)

Appearance White lyophilized powder[10]

Source Synthetic[10]

Theoretical pI 11.16[10]

Handling and Storage
Proper handling and storage are critical to maintain the stability and biological activity of A-Bag
Cell Peptide (1-8).

Lyophilized Peptide
For long-term storage, lyophilized A-Bag Cell Peptide (1-8) should be stored at -20°C or -80°C

in a tightly sealed container with a desiccant.[11][12] Before opening, the vial should be

allowed to warm to room temperature in a desiccator to prevent moisture condensation, which

can reduce peptide stability.[9][12]

Peptide in Solution
Storing peptides in solution for extended periods is not recommended due to the risk of

degradation.[6][9] If storage in solution is necessary, prepare aliquots of the stock solution to

avoid repeated freeze-thaw cycles, which can degrade the peptide.[6][11] These aliquots

should be stored at -20°C or, preferably, -80°C and are typically stable for a few weeks.[6]
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Form Temperature Recommended Duration

Lyophilized Powder -20°C to -80°C Several years[12]

Stock Solution -20°C to -80°C Up to a few weeks[6]

Working Solution 2-8°C Use within 24 hours

Protocol: Stock Solution Preparation
This protocol provides a step-by-step guide for reconstituting lyophilized A-Bag Cell Peptide
(1-8) to create a stock solution. The peptide has a net positive charge due to its arginine

residues, making it a basic peptide. Therefore, it should be readily soluble in sterile water or a

slightly acidic solution.

Materials:

Lyophilized A-Bag Cell Peptide (1-8) vial

Sterile, nuclease-free water or 0.1% acetic acid in sterile water

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate Vial: Allow the sealed vial of lyophilized peptide to warm to room temperature for

at least 20-30 minutes before opening.

Centrifuge: Briefly centrifuge the vial at low speed (e.g., 1000 x g for 1-2 minutes) to ensure

all the powder is at the bottom of the vial.

Solvent Addition: Carefully add the required volume of sterile water to the vial to achieve the

desired stock concentration (e.g., 1 mM). For a 1 mg vial of peptide (MW = 1009.16), adding

991 µL of solvent will yield a 1 mM stock solution.

Calculation: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
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Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. The resulting solution should be clear and free of particulates. If

solubility is an issue, gentle sonication for a few minutes may be helpful.[11]

Aliquoting: Dispense the stock solution into sterile, low-protein-binding microcentrifuge tubes

in volumes appropriate for single-use experiments.

Storage: Immediately store the aliquots at -20°C or -80°C.

Experimental Protocols & Application Notes
Electrophysiology Studies
A-Bag Cell Peptide (1-8) is used in electrophysiology to study its inhibitory effects on neuronal

firing and membrane potential.

Protocol:

Prepare Saline: Prepare the appropriate artificial seawater (ASW) or physiological saline for

the experimental preparation (e.g., Aplysia neurons).[9]

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the A-Bag Cell
Peptide (1-8) stock solution. Dilute the stock solution with the physiological saline to the final

desired working concentration. Effective concentrations typically range from 1 nM to 1 µM.[5]

[9]

Application: Apply the peptide solution to the preparation via bath perfusion or local pressure

application through a micropipette.[2]

Recording: Record changes in membrane potential, firing rate, or specific ion currents using

intracellular or patch-clamp recording techniques. A common observation is

hyperpolarization and a decrease in spontaneous firing rate in target neurons.[2]

Intracellular cAMP Modulation Assay
A-Bag Cell Peptide (1-8) exerts its effects by inhibiting adenylyl cyclase, leading to a decrease

in intracellular cyclic AMP (cAMP) levels.[9] This can be measured using commercially

available cAMP assay kits (e.g., ELISA, HTRF).
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Protocol:

Cell Culture: Plate appropriate cells (e.g., primary Aplysia bag cell neurons or a cell line

expressing the cognate receptor) in a multi-well plate and culture until they reach the desired

confluency.

Prepare Reagents: Prepare assay buffers and standards as per the manufacturer's

instructions for the chosen cAMP kit.

Prepare Working Solutions: Thaw an aliquot of the A-Bag Cell Peptide (1-8) stock and

prepare a series of dilutions in the assay buffer to generate a dose-response curve.

Concentrations may range from picomolar to micromolar.

Stimulation:

To measure the inhibitory effect, pre-treat cells with the different concentrations of A-Bag
Cell Peptide (1-8) for a defined period.

Subsequently, stimulate the cells with an adenylyl cyclase activator, such as forskolin, to

induce cAMP production.[9]

Include appropriate controls: cells with no treatment (basal), cells with forskolin only

(maximum stimulation), and cells with peptide only.

Cell Lysis: Lyse the cells using the lysis buffer provided in the kit to release intracellular

cAMP.

Detection: Perform the cAMP detection assay according to the kit's protocol. This typically

involves a competitive binding reaction.

Data Analysis: Measure the signal (e.g., absorbance, fluorescence) and calculate the cAMP

concentration for each sample by interpolating from the standard curve. Plot the dose-

response curve to determine the IC₅₀ of the peptide.

Quantitative Data Summary
The following table summarizes effective concentrations of A-Bag Cell Peptide (1-8) and its

relatives from published studies.
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Assay Type Preparation
Peptide
Form(s)

Effective
Concentrati
on

Observed
Effect

Citation(s)

Electrophysio

logy

Aplysia LUQ

Neurons
α-BCP(1-8)

~300 pM - 1

µM

Hyperpolariza

tion, inhibition

of firing

[3]

Electrophysio

logy

Aplysia Bag

Cell Neurons

α-BCP(1-7),

α-BCP(1-8),

α-BCP(1-9)

≥ 1 nM

Inhibition of

ongoing

afterdischarg

e

[9]

Relative

Potency

Aplysia LUQ

Neurons

α-BCP(1-7),

α-BCP(1-8),

α-BCP(1-9)

N/A

α-BCP(1-8) is

~30x more

potent than α-

BCP(1-9)

[8]

cAMP

Modulation

Aplysia Bag

Cell Clusters
α-BCP > 1 nM

Significant

reduction of

basal and

forskolin-

stimulated

cAMP levels

[9]

Signaling Pathway
A-Bag Cell Peptide (1-8) acts as an autocrine and paracrine signaling molecule. It binds to a

G-protein coupled receptor (GPCR) on the surface of bag cell neurons and other target cells.[9]

This receptor is coupled to an inhibitory G-protein (Gi). Upon peptide binding, the activated Gi

protein inhibits the enzyme adenylyl cyclase, which reduces the conversion of ATP to the

second messenger cAMP.[8][9] The resulting decrease in intracellular cAMP levels leads to

downstream effects, including the modulation of voltage-dependent potassium currents, which

contributes to the inhibition of neuronal excitability.[9]
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Inhibitory signaling pathway of A-Bag Cell Peptide (1-8).

Experimental Workflow
The diagram below outlines a typical workflow for using A-Bag Cell Peptide (1-8) in an

experiment, from reconstitution to final data analysis.
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General experimental workflow for A-Bag Cell Peptide (1-8).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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